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Compound of Interest

Compound Name: Trifloxystrobin

Cat. No.: B8790963

Trifloxystrobin is a broad-spectrum foliar fungicide belonging to the strobilurin class, synthetic
analogues of naturally occurring antifungal compounds.[1][2] Its primary mode of action
involves the inhibition of mitochondrial respiration by blocking electron transfer within the
cytochrome-bcl complex, effectively halting fungal energy production.[1][2] While highly
effective in controlling a range of fungal diseases in agriculture, its widespread use raises
concerns about its potential impact on non-target aquatic organisms.[3][4] This technical guide
provides an in-depth overview of the ecotoxicology of Trifloxystrobin in aquatic ecosystems,
summarizing its environmental fate, toxicity to aquatic life, and the experimental protocols used
for its assessment.

Physicochemical Properties and Environmental Fate

Trifloxystrobin is characterized by low aqueous solubility and low vapor pressure.[2][5] The
commercial formulation primarily consists of the biologically active EE-isomer; however,
exposure to sunlight can lead to photoisomerization into less active forms.[5] In the aquatic
environment, Trifloxystrobin is relatively non-persistent, with a short half-life in water.[1][6] It
undergoes rapid degradation through processes like photolysis, with environmental half-lives
reported to be as short as 0.7 to 1.3 days.[6]

Despite its rapid degradation, Trifloxystrobin has a tendency to partition from the water
column to sediment.[1] The primary and most significant metabolite is Trifloxystrobin acid
(CGA 321113), which is formed through the hydrolysis of the parent compound.[1][6][7] This
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acid metabolite is more water-soluble and persistent than Trifloxystrobin, making it a potential
concern for leaching and long-term aquatic exposure.[1][8]

Ecotoxicity to Aquatic Organisms

Trifloxystrobin is classified as highly toxic to a range of non-target aquatic organisms,
including fish, invertebrates, and algae.[4][5]

Toxicity to Fish

Studies have demonstrated that Trifloxystrobin is highly toxic to fish, with acute toxicity values
(96-hour LC50) for species like rainbow trout (Oncorhynchus mykiss) ranging from 15 to 78
Mg/L.[4] Chronic exposure to environmentally relevant concentrations has been shown to have
sub-lethal effects, including an increased susceptibility to viral pathogens.[3][9] This has been
linked to the induction of autophagy through the mTOR signaling pathway, impairing the fish's
immune response.[3][9]

Table 1: Acute and Chronic Toxicity of Trifloxystrobin to Fish

. . Exposure
Species Endpoint Value (pgl/L) . Reference
Duration
Oncorhynchus
mykiss (Rainbow  LC50 15-78 96 hours [4]
Trout)
Cyprinodon
variegatus ) )
LC50 Very Highly Toxic - [2]
(Sheepshead
Minnow)
Danio rerio 25 (Increased )
] - ) o Chronic [3][9]
(Zebrafish) viral replication)

Toxicity to Aquatic Invertebrates

Aquatic invertebrates, such as Daphnia magna, are also highly sensitive to Trifloxystrobin.[5]
The presence of sediment can mitigate some of the toxicity in water-only exposures.[10]
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Table 2: Acute and Chronic Toxicity of Trifloxystrobin to Aquatic Invertebrates

. . Exposure

Species Endpoint Value (pg/L) . Reference
Duration

Daphnia magna EC50 Highly Toxic 48 hours [5]
Hyalella azteca LC50 20-25 - [10]
Chironomus
o EC50 450 28 days [11]
riparius
Chironomus
o NOEC 200 28 days [11]
riparius
Mysidopsis bahia EC50 9-34 96 hours [4]

Toxicity to Algae and Aquatic Plants

Trifloxystrobin demonstrates significant toxicity to algae, affecting photosynthesis and cell
structure.[2] The growth of green algae can be inhibited at low concentrations.[12][13]

Table 3: Toxicity of Trifloxystrobin to Algae and Aquatic Plants

Exposure

Species Endpoint Value (mgl/L) . Reference
Duration
Scenedesmus
) EbC50 0.0053 72 hours [11]
subspicatus
Lemna gibba EC50 1.93 7 days [5]
Toxicity to Amphibians

Amphibians are also susceptible to the toxic effects of Trifloxystrobin. Sublethal
concentrations have been shown to alter the behavior of tadpoles, potentially affecting
predator-prey dynamics.[14]

Table 4: Toxicity of Trifloxystrobin to Amphibians
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. . Exposure
Species Endpoint Value (pgl/L) ) Reference
Duration
Xenopus laevis LC50 90 96 hours [4]
40 (Behavioral
Bufo cognatus - - (4]

effects)

Experimental Protocols

The assessment of Trifloxystrobin's ecotoxicity relies on standardized testing protocols,
primarily following guidelines from organizations like the Organisation for Economic Co-
operation and Development (OECD).

Acute Toxicity Testing

e Fish (e.g., OECD 203): Fish are exposed to a range of Trifloxystrobin concentrations for a
96-hour period.[15] Mortality and sublethal effects are observed at 24, 48, 72, and 96 hours
to determine the LC50 value.[15]

e Aquatic Invertebrates (e.g., OECD 202, Daphnia sp. Acute Immobilisation Test):
Invertebrates are exposed for 48 hours, and the concentration that causes immobilization in
50% of the population (EC50) is determined.[15]

e Algae (e.g., OECD 201, Alga, Growth Inhibition Test): Algal cultures are exposed to various
concentrations for 72 hours, and the inhibition of growth is measured to calculate the EC50.

Chronic Toxicity Testing

Chronic studies involve longer exposure periods to assess effects on reproduction, growth, and
development. Examples include fish early-life stage tests and Daphnia magna reproduction
tests.

Analytical Methods

The determination of Trifloxystrobin and its metabolites in environmental samples is typically

performed using advanced analytical techniques.
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o Sample Preparation: Water samples may undergo solid-phase extraction (SPE) to
concentrate the analytes.[16][17] Soil and sediment samples are often extracted using
methods like accelerated solvent extraction (ASE) or ultrasonication.[17][18]

e Analysis: High-Performance Liquid Chromatography (HPLC) coupled with tandem mass
spectrometry (LC-MS/MS) is a common and sensitive method for the quantification of
Trifloxystrobin and its acid metabolite.[16][18][19]

Bioaccumulation

As a lipophilic compound (log Kow = 4.5), Trifloxystrobin has the potential to bioaccumulate in
the fatty tissues of aquatic organisms.[2][20] Studies have shown that it can be enriched and
distributed in various tissues of fish, with the highest concentrations often found in fat and liver.
[20]

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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ecosystems]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.e3s-conferences.org/articles/e3sconf/pdf/2020/05/e3sconf_iaecst2020_02063.pdf
https://www.benchchem.com/product/b8790963#ecotoxicology-of-trifloxystrobin-in-aquatic-ecosystems
https://www.benchchem.com/product/b8790963#ecotoxicology-of-trifloxystrobin-in-aquatic-ecosystems
https://www.benchchem.com/product/b8790963#ecotoxicology-of-trifloxystrobin-in-aquatic-ecosystems
https://www.benchchem.com/product/b8790963#ecotoxicology-of-trifloxystrobin-in-aquatic-ecosystems
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8790963?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8790963?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

